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Abstract

Pentadecane (C15H32) is a straight-chain alkane that, due to its volatility, is classified as a
Volatile Organic Compound (VOC). It is a colorless liquid with a faint, waxy odor and is found in
a variety of natural and anthropogenic sources.[1][2][3][4][5][6][7] This technical guide provides
a comprehensive overview of pentadecane, focusing on its physicochemical properties,
sources, analytical methodologies for its detection, and its biological significance. The
document is intended to serve as a detailed resource for researchers, scientists, and
professionals in drug development who are interested in the environmental and biological roles
of this particular VOC. All quantitative data are summarized in structured tables, and detailed
experimental protocols for key analytical techniques are provided. Furthermore, signaling
pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a
deeper understanding of the subject matter.

Physicochemical Properties of Pentadecane

A thorough understanding of the physical and chemical properties of pentadecane is
fundamental to comprehending its behavior as a VOC in various environments. These
properties influence its distribution, persistence, and interaction with biological systems.
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Property Value Reference
Molecular Formula C15H32 [1112114115]
Molar Mass 212.41 g/mol [1][5]

CAS Number 629-62-9 [2][4]
Appearance Colorless liquid [1112114]
Boiling Point 270.6 °C (519.1 °F) [2][4]
Melting Point 9.9 °C (49.8 °F) [2][4]

Vapor Pressure

0.0012 mmHg at 25 °C

[1]

Water Solubility

0.00055 mg/L at 25 °C

(practically insoluble)

[1](21[4]

Henry's Law Constant

2.5 atm-m3/mol at 25 °C

(estimated)

[1]

log Kow (Octanol-Water

Partition Coefficient)

8.26 (estimated)

[1]

Sources and Environmental Presence

Pentadecane is released into the environment from both natural (biogenic) and human-related

(anthropogenic) sources.

o Natural Sources: Pentadecane is a component of the essential oils of various plants and is

also produced by certain insects and microorganisms.[4][6][8] It can be found in the scent

glands of some stink bugs, where it acts as a semiochemical.[9]

» Anthropogenic Sources: A primary anthropogenic source of pentadecane is the combustion

of fossil fuels. It is a known component of vehicle exhaust and emissions from industrial

processes.[1] It can also be released from building materials and consumer products.

e Environmental Fate: Due to its high volatility and low water solubility, pentadecane released

into the atmosphere will primarily exist in the vapor phase. Its high octanol-water partition

coefficient suggests a strong tendency to adsorb to organic matter in soil and sediment.
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Biodegradation is a significant removal process for pentadecane in the environment, with
various microorganisms capable of utilizing it as a carbon source.[8]

Analytical Methodologies for Pentadecane Detection

The accurate and sensitive detection of pentadecane as a VOC requires specialized analytical
techniques. Gas chromatography (GC) coupled with a detector, most commonly a mass
spectrometer (MS) or a flame ionization detector (FID), is the standard method for its analysis.
Sample preparation is a critical step to extract and concentrate pentadecane from various
matrices.

Sample Preparation Techniques
3.1.1. Purge-and-Trap (Dynamic Headspace)

This is a highly sensitive technique for extracting volatile compounds from liquid and solid
samples.[3][10][11][12][13]

Detailed Experimental Protocol for Purge-and-Trap:
e Sample Preparation:
o For water samples, a known volume (e.g., 5-25 mL) is placed in a purging vessel.

o For solid samples, a known weight (e.g., 1-5 g) is mixed with reagent-free water in the
purging vessel.

e Purging:

o An inert gas (e.g., helium or nitrogen) is bubbled through the sample at a controlled flow
rate (e.g., 40 mL/min) for a specific duration (e.g., 11 minutes).[11]

o The sample may be heated (e.g., to 40-80 °C) to increase the purging efficiency of less
volatile compounds.

e Trapping:
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o The purged VOCs are carried by the gas stream onto an adsorbent trap. The trap typically
contains a combination of sorbents like Tenax®, silica gel, and carbon molecular sieve to
efficiently capture a wide range of VOCs.[11]

e Desorption:

o After purging, the trap is rapidly heated (e.g., to 180-250 °C) while being backflushed with
an inert gas.[11]

o This thermal desorption process releases the trapped VOCs as a concentrated band.
e Injection:

o The desorbed analytes are transferred to the GC column for separation and analysis.
3.1.2. Solid-Phase Microextraction (SPME)
SPME is a solvent-free, simple, and versatile sample preparation technique.[14][15][16][17][18]
Detailed Experimental Protocol for Headspace SPME (HS-SPME):
o Fiber Selection and Conditioning:

o Select an appropriate SPME fiber. For nonpolar compounds like pentadecane, a
polydimethylsiloxane (PDMS) coated fiber is suitable.[16]

o Condition the fiber according to the manufacturer's instructions, typically by heating it in
the GC injection port.

e Sample Preparation:
o Place a known amount of the sample (liquid or solid) into a headspace vial.
o The vial is sealed with a septum-containing cap.

o Extraction:

o The vial is typically heated and agitated to promote the partitioning of VOCs into the
headspace.
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o The SPME fiber is exposed to the headspace of the sample for a defined period (e.g., 15-
60 minutes) to allow for the adsorption of analytes.

o Desorption and Analysis:

o The fiber is then withdrawn from the sample vial and immediately inserted into the hot
injection port of a GC.

o The high temperature of the injector desorbs the analytes from the fiber onto the GC
column for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the identification and quantification of VOCs like pentadecane.

Typical GC-MS Parameters for Pentadecane Analysis:

Parameter Typical Setting

Non-polar or mid-polar capillary column (e.g.,
GC Column

DB-5ms, HP-5ms)
Injector Temperature 250-280 °C

Initial temp: 40-60 °C, hold for 1-2 min; Ramp:

Oven Temperature Program ] ]
5-10 °C/min to 280-300 °C, hold for 5-10 min

Carrier Gas Helium at a constant flow rate (e.g., 1 mL/min)
MS lonization Mode Electron lonization (El) at 70 eV

MS Mass Range m/z 35-400

MS Detector Quadrupole or Time-of-Flight (TOF)

The following diagram illustrates a typical experimental workflow for the analysis of
pentadecane as a VOC.
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Typical experimental workflow for pentadecane analysis.

Biological Significance and Signaling Pathways

While extensive research has focused on the environmental aspects of pentadecane, its
biological roles are an emerging area of interest.

Metabolism of Pentadecane

In mammals, the metabolism of n-alkanes like pentadecane is primarily carried out by the
cytochrome P450 monooxygenase system, predominantly in the liver.[19][20][21][22][23][24]

The initial and rate-limiting step is the hydroxylation of the terminal methyl group (w-
hydroxylation) to form 1-pentadecanol.[20] This alcohol can be further oxidized to
pentadecanoic acid, a fatty acid that can then enter the [3-oxidation pathway for energy
production.[25]

The following diagram illustrates the general metabolic pathway for n-alkanes.
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General metabolic pathway of n-alkanes like pentadecane.
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Biological Activities and Signaling

Recent studies have begun to uncover specific biological activities of pentadecane.

» Antimicrobial and Antiparasitic Effects: Pentadecane has demonstrated in vitro activity
against the parasite Leishmania infantum, suggesting potential for the development of new
antiparasitic agents.[2][26][27][28] It has been shown to decrease the growth of both
promastigotes and amastigotes.[26][27][28]

e Plant Signaling: In plants, pentadecane can act as a signaling molecule. For instance, it has
been identified as a key active compound in the VOCs from Bacillus velezensis SQR9 that
promotes iron uptake in Arabidopsis under iron-limited conditions, a process mediated by
nitric oxide (NO) signaling.[1]

» Insect Semiochemical: Pentadecane is utilized by various insect species as a
semiochemical, playing roles in communication, such as alarm and defense signals in stink
bugs.[9][29][30] This opens avenues for its potential use in pest management strategies.

The following diagram depicts the signaling role of pentadecane in plant iron uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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